1-(5-Methyl-1H-pyrazol-4-yl)ethanone
Description
1-(5-Methyl-1H-pyrazol-4-yl)ethanone (CAS: 105224-04-2) is a pyrazole derivative with the molecular formula C₆H₈N₂O and a molecular weight of 124.141 g/mol . Its structure features a methyl group at the 5-position of the pyrazole ring and an acetyl group at the 4-position (Figure 1). This compound is widely utilized as a precursor in pharmaceuticals, agrochemicals, and ligand synthesis due to its reactive ketone group and aromatic heterocyclic framework. Safety data indicate acute oral toxicity (H302), classifying it under GHS hazard category 6.1 .
Properties
IUPAC Name |
1-(5-methyl-1H-pyrazol-4-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-4-6(5(2)9)3-7-8-4/h3H,1-2H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MITHGUSEVJOZDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
105224-04-2 |
Source
|
| Record name | 1-(5-methyl-1H-pyrazol-4-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Structural Modifications and Physicochemical Properties
Pyrazole derivatives exhibit diverse bioactivities and physicochemical properties depending on substituents. Below is a comparative analysis of key analogs:
Key Observations :
- Electron-Withdrawing Groups (e.g., F, Cl, I) : Fluorine and chlorine improve metabolic stability and membrane permeability . Iodine derivatives are valuable in radiopharmaceuticals .
- Hydroxyl Group: Enhances solubility and enables hydrogen-bonded crystal packing, as seen in the monoclinic polymorph of 1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone .
- Aromatic Substituents : Phenyl or fluorophenyl groups increase steric bulk, affecting binding affinity in biological targets .
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